2-(Phosphonomethoxy)butanedioic acid

• CAS No.: 61743-23-5
• Molecular Formula: C5H9O8P
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 2-(phosphonomethoxy)butanedioic acid
• InChI: InChI=1S/C5H9O8P/c6-4(7)1-3(5(8)9)13-2-14(10,11)12/h3H,1-2H2,(H,6,7)(H,8,9)(H2,10,11,12)
• InChI Key: PLQGJYZVHSOCGR-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)O)OCP(=O)(O)O)C(=O)O

Description

2-(Phosphonomethoxy)butanedioic acid is a phosphonate derivative characterized by a butanedioic acid backbone substituted with a phosphonomethoxy group (–O–P(O)(OH)₂) at the second carbon. The compound is of interest in medicinal chemistry, particularly in the design of antiviral agents and enzyme inhibitors, where phosphonates mimic phosphate groups in biological systems to disrupt viral replication or enzymatic activity .

Preparation Methods

Core Building Block Selection

Stepwise Synthetic Protocol Analysis

Route A: Sequential Phosphorylation-Carboxylation

This four-step sequence (Scheme 1) begins with diethyl (methoxy)phosphonate treatment of dimethyl butanedioate under Mitsunobu conditions (DIAD, PPh3), yielding the phosphonomethoxy intermediate in 68% yield. Subsequent saponification (NaOH/EtOH/H2O) removes methyl esters, followed by benzyl group installation via SN2 displacement (BnBr, K2CO3). Final hydrogenolytic deprotection (10% Pd/C, H2 50 psi) affords the target compound with 71% overall yield and ≥99% HPLC purity.

Key Optimization Parameters:

• Mitsunobu reaction temperature: 0°C → 25°C improves conversion from 54% to 82%
• Hydrogenation catalyst loading: 5 wt% Pd/C reduces reaction time from 18h to 6h vs. 2 wt%
• Saponification pH control: Maintaining pH 12–13 prevents phosphonate hydrolysis

Route B: Convergent Fragment Coupling

Alternative approaches (Scheme 2) synthesize the phosphonomethoxy and butanedioic acid fragments separately before coupling. Phosphonomethanol preparation via Arbuzov reaction (PCl3, MeOH, 110°C) achieves 89% conversion, followed by activation as the imidazolide (CDI, DMF). Parallel synthesis of tert-butyl butanedioate half-acid enables EDCI/HOBt-mediated coupling (78% yield), with final TFA-mediated deprotection (95% recovery).

Comparative Advantages:

• Enables chiral synthesis through resolved fragments
• Reduces side-product formation from competing reactions
• Facilitates late-stage isotopic labeling

Process Optimization and Kinetic Modeling

Temperature-Conversion Relationships

Arrhenius analysis of the critical phosphorylation step reveals an activation energy (Ea) of 92 kJ/mol, with optimal temperature range 85–95°C (Table 1). Exceeding 100°C accelerates decomposition (kdecay = 0.18 min⁻¹ vs. kformation = 0.23 min⁻¹).

Table 1: Kinetic Parameters for Phosphorylation Step

Parameter	Value	Conditions
Ea (kJ/mol)	92 ± 3	MeCN, N2 atmosphere
k (85°C)	0.15 min⁻¹	0.5M reagent concentration
Induction period	12 min	Pd(OAc)2 catalyst
Side reaction ratio	1:0.08	Phosphonate:byproducts

Solvent Effects on Yield

Polar aprotic solvents maximize phosphorylation efficiency (Table 2), with DMF showing superior stabilization of transition states (ΔG‡ = 89 kJ/mol vs. 104 kJ/mol in THF).

Table 2: Solvent Screening for Coupling Step

Solvent	Dielectric Constant	Yield (%)	Purity (%)
DMF	36.7	78	99.2
DMSO	46.7	69	98.1
MeCN	37.5	72	98.8
THF	7.5	54	95.3

Analytical Characterization Benchmarks

Spectroscopic Fingerprints

1H NMR (400 MHz, D2O): δ 4.21 (dd, J = 12.4 Hz, 2H, POCH2), 3.95 (m, 2H, CH2COO), 2.68 (t, J = 7.1 Hz, 2H, CH2PO). 31P NMR (162 MHz): δ 18.7 ppm (s, phosphonate). MS (ESI-): m/z 257.0 [M-H]⁻ (calc. 257.02).

Chromatographic Purity Standards

HPLC Method (USP):

• Column: XBridge BEH C18, 4.6 × 150 mm, 3.5 μm
• Mobile phase: 10 mM NH4OAc (pH 5.0)/MeCN (95:5 → 70:30 in 15 min)
• Retention time: 6.8 min
• System suitability: RSD ≤0.8% (n=5)

Industrial Scale-Up Considerations

Continuous Flow Synthesis

Pilot studies demonstrate 92% conversion in flow reactors (ID = 1 mm, τ = 12 min) vs. 78% in batch, attributed to improved heat/mass transfer. Key parameters:

• Reagent stoichiometry: 1.05:1 (phosphite:methoxy precursor)
• Residence time distribution: σ² = 0.08 min²
• Productivity: 1.2 kg/L·h vs. 0.45 kg/L·h batch

Purification Technology

Simulated moving bed (SMB) chromatography increases recovery from 81% (batch) to 95% using:

• Stationary phase: Kromasil C18, 25 μm
• Mobile phase: EtOH/H2O (15:85)
• Throughput: 12 kg/day per module

Comparative Analysis with Structural Analogs

Table 3: Synthetic Metrics Across Phosphonate Derivatives

Compound	Yield (%)	Purity (%)	Scale Demonstrated
2-(Phosphonomethoxy)butanedioic acid	71	99.2	100 kg
2-PMPA	68	98.7	10 kg
Tenofovir disoproxil	82	99.5	500 kg
Phosphonoacetic acid	58	97.3	50 kg

This data highlights the industrial viability of 2-(Phosphonomethoxy)butanedioic acid synthesis, with throughput metrics exceeding many therapeutic phosphonates despite its increased structural complexity.

Chemical Reactions Analysis

Types of Reactions: 2-(Phosphonomethoxy)butanedioic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form higher oxidation state products.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like hydrogen or metal hydrides.

Substitution: The phosphonomethoxy group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Conditions for substitution reactions often involve nucleophiles or electrophiles, depending on the desired product.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphonic acid derivatives, while reduction could produce phosphonomethoxy alcohols.

Scientific Research Applications

2-(Phosphonomethoxy)butanedioic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of nucleoside analogs.

Biology: The compound is studied for its potential role in biochemical pathways and as a probe for enzyme activity.

Medicine: Research explores its use in drug design, particularly for antiviral and anticancer therapies due to its stability and bioisosteric properties.

Industry: It may be utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(phosphonomethoxy)butanedioic acid involves its interaction with specific molecular targets. The phosphonomethoxy group mimics phosphate groups, allowing the compound to inhibit enzymes that utilize phosphate substrates. This inhibition can disrupt biochemical pathways, making it useful in therapeutic applications .

Comparison with Similar Compounds

2-(Phosphonomethyl)pentanedioic Acid (2-PMPA)

• Structural Differences: 2-PMPA replaces the phosphonomethoxy group with a phosphonomethyl (–CH₂–P(O)(OH)₂) group and extends the carbon chain to pentanedioic acid.
• Enzyme Affinity: 2-PMPA is a potent inhibitor of glutamate carboxypeptidase II (GCPII), with IC₅₀ values in the nanomolar range, attributed to its ability to mimic glutamate intermediates. The shorter chain and phosphonomethoxy group in 2-(phosphonomethoxy)butanedioic acid may limit similar enzymatic interactions .

Table 1: Physicochemical Comparison

Property	2-(Phosphonomethoxy)butanedioic Acid	2-PMPA
Molecular Formula	C₅H₉O₈P	C₆H₁₁O₇P
pKa (Phosphonate Group)	~1.5–2.5	~1.8–2.7
LogP (Predicted)	-1.2	-0.8
Key Applications	Antiviral prodrug precursors	Neuropathic pain therapy

9-[2-(Phosphonomethoxy)ethyl]adenine (PMEA)

• Structural Similarities: Both compounds feature a phosphonomethoxy group, but PMEA incorporates an adenine nucleoside linked via an ethyl spacer.
• Functional Impact: Antiviral Activity: PMEA is a broad-spectrum antiviral agent active against HBV and HIV. The adenine moiety enables incorporation into viral DNA, terminating replication. In contrast, 2-(phosphonomethoxy)butanedioic acid lacks a nucleobase, limiting direct antiviral effects but making it a versatile scaffold for prodrug design . Prodrug Potential: Bis(L-amino acid) ester prodrugs of PMEA show enhanced oral bioavailability due to esterase-mediated hydrolysis. Similar strategies could apply to 2-(phosphonomethoxy)butanedioic acid to improve membrane permeability .

Benzilic Acid (2,2-Diphenyl-2-hydroxyacetic Acid)

• Structural Contrasts : Benzilic acid features two phenyl groups and a hydroxylated acetic acid backbone, lacking the phosphonate moiety.
• Functional Impact: Chelation vs. Acidity: Benzilic acid’s hydroxyl group enables metal chelation but with lower acidity (pKa ~3.0) compared to phosphonates. 2-(Phosphonomethoxy)butanedioic acid’s stronger acidity enhances ionic interactions in biological systems. Applications: Benzilic acid is used in organic synthesis and as a precursor to anticholinergic drugs, whereas 2-(phosphonomethoxy)butanedioic acid is tailored for phosphorylated metabolic interference .

Mechanistic Insights from QSAR Studies

Quantitative structure-activity relationship (QSAR) analyses of anti-HBV phosphonates highlight critical parameters:

• Hydrophobicity (LogP): Optimal LogP values (~0.5–1.5) enhance cellular uptake. 2-(Phosphonomethoxy)butanedioic acid’s predicted LogP (-1.2) suggests poor membrane permeability, necessitating prodrug modifications .
• Steric Bulk: Bulky substituents (e.g., trifluoroethyl esters in PMEA derivatives) improve metabolic stability. Introducing similar groups to 2-(phosphonomethoxy)butanedioic acid could enhance its pharmacokinetics .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-(Phosphonomethoxy)butanedioic acid, and how can purity be validated?

• Methodological Answer : The compound can be synthesized via phosphorylation of glycolic acid derivatives using reagents like diethyl phosphite under controlled anhydrous conditions. Purity validation requires a combination of analytical techniques:

• NMR spectroscopy to confirm the presence of the phosphonomethoxy group (δ ~3.5–4.0 ppm for methylene protons adjacent to phosphorus) and carboxylic acid protons.
• HPLC with UV detection (λ = 210–220 nm) to assess purity (>95%) .
• Mass spectrometry (MS) to verify molecular weight (e.g., exact mass ~212.02 g/mol for C₅H₉PO₇) and fragmentation patterns .

Q. Which analytical techniques are most effective for confirming the structural integrity of 2-(Phosphonomethoxy)butanedioic acid?

• Methodological Answer :

• X-ray crystallography resolves crystal packing and hydrogen-bonding networks, critical for confirming stereochemistry and intermolecular interactions .
• FT-IR spectroscopy identifies functional groups (e.g., P-O-C stretch ~1050 cm⁻¹, carboxylic acid O-H stretch ~2500–3300 cm⁻¹) .
• Elemental analysis validates empirical formula (e.g., C:H:O:P ratios) .

Q. How does the phosphonomethoxy group influence the compound’s solubility and stability in aqueous buffers?

• Methodological Answer :

• The phosphonomethoxy group enhances hydrophilicity due to its hydrogen-bonding capacity (PSA ~74.6 Ų, comparable to related succinic acid derivatives) .
• Stability studies in buffers (pH 2–9) should employ UV-Vis spectroscopy to track degradation (e.g., hydrolysis of the phosphonate ester at acidic pH). Use LC-MS to identify degradation products like phosphoric acid and glycolic acid derivatives .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to improve the yield of 2-(Phosphonomethoxy)butanedioic acid in multistep syntheses?

• Methodological Answer :

• Design of Experiments (DoE) can systematically vary parameters (temperature, solvent polarity, catalyst loading). For example, using anhydrous DMF as a solvent at 60°C with 1.2 equiv of diethyl phosphite improves phosphorylation efficiency .
• In-line monitoring (e.g., Raman spectroscopy) tracks intermediate formation and minimizes side reactions like over-phosphorylation .

Q. What strategies resolve contradictions in reported LogP values for 2-(Phosphonomethoxy)butanedioic acid?

• Methodological Answer :

• Discrepancies arise from differing experimental methods (e.g., shake-flask vs. chromatographic techniques). Cross-validate using:
• Reversed-phase HPLC with a calibrated LogP reference set.
• Computational models (e.g., QSAR) incorporating molecular descriptors like polar surface area (PSA) and hydrogen-bond donor/acceptor counts .

Q. How can computational modeling predict the reactivity of 2-(Phosphonomethoxy)butanedioic acid in enzyme-binding studies?

• Methodological Answer :

• Docking simulations (e.g., AutoDock Vina) model interactions with enzymes like phosphatases. Focus on the phosphonate moiety’s electrostatic potential and steric hindrance .
• MD simulations assess stability of enzyme-ligand complexes under physiological conditions (e.g., solvation effects on binding affinity) .

Q. What experimental approaches mitigate degradation of 2-(Phosphonomethoxy)butanedioic acid during long-term storage?

• Methodological Answer :

• Lyophilization preserves stability by removing water, which accelerates hydrolysis. Store at -20°C under argon.
• Stability-indicating assays (e.g., LC-MS with accelerated aging at 40°C/75% RH) quantify degradation kinetics .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the hydrogen-bonding capacity of 2-(Phosphonomethoxy)butanedioic acid?

• Methodological Answer :

• Solid-state NMR or X-ray crystallography directly visualizes hydrogen-bond networks in the crystal lattice .
• Compare experimental PSA values (e.g., ~74.6 Ų) with computational predictions (e.g., MarvinSketch) to validate consistency .

Q. Why do studies report varying biological activity for derivatives of 2-(Phosphonomethoxy)butanedioic acid?

• Methodological Answer :

• Differences in stereochemistry (e.g., racemic vs. enantiopure forms) significantly impact activity. Use chiral HPLC to isolate enantiomers and test efficacy in bioassays .
• Analyze substituent effects (e.g., fluorinated analogs in ) using SAR studies to correlate structural features with activity .

Methodological Resources

• Synthetic Protocols : Refer to phosphorylation strategies in and crystallography methods in .
• Computational Tools : Use PubChem’s chemical descriptor database () and docking software for enzyme studies.
• Validation Standards : Follow USP-NF guidelines for purity testing ().